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Compound of Interest

Compound Name: 2-Methoxy-5-methylpyridine

Cat. No.: B082227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Methoxy-5-methylpyridine
(CAS No. 13472-56-5), a key intermediate in the pharmaceutical, agrochemical, and flavor and

fragrance industries. This document details its chemical properties, various synonyms, and

provides a detailed experimental protocol for its synthesis. Furthermore, a summary of its

spectroscopic and physical data is presented in a structured format for easy reference.

Introduction
2-Methoxy-5-methylpyridine is a substituted pyridine derivative recognized for its utility as a

versatile building block in organic synthesis.[1] Its molecular structure, featuring a pyridine ring

with a methoxy group at the 2-position and a methyl group at the 5-position, imparts specific

reactivity that makes it a valuable precursor in the development of more complex molecules.[1]

Notably, it serves as a crucial intermediate in the synthesis of various pharmaceuticals,

agrochemicals by enhancing the efficacy of pesticides and herbicides, and contributes to the

aromatic profiles of flavor and fragrance formulations.[1][2]

Chemical Identity and Synonyms
Proper identification of chemical compounds is critical for research and development. 2-
Methoxy-5-methylpyridine is known by several synonyms in scientific literature and
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commercial catalogs.

Identifier Value

IUPAC Name 2-methoxy-5-methylpyridine[3]

CAS Number 13472-56-5[1]

Molecular Formula C₇H₉NO[1]

Molecular Weight 123.15 g/mol [1]

Synonyms

2-Methoxy-5-picoline, 6-Methoxy-3-picoline,

Pyridine, 2-methoxy-5-methyl-, 3-Picoline, 6-

methoxy-[3]

InChI
InChI=1S/C7H9NO/c1-6-3-4-7(9-2)8-5-6/h3-

5H,1-2H3[3]

InChIKey NFQGQMBFMIIIOR-UHFFFAOYSA-N[3]

SMILES CC1=CN=C(C=C1)OC[3]

Physicochemical and Spectroscopic Data
A summary of the key physical and chemical properties of 2-Methoxy-5-methylpyridine is

provided below. This data is essential for its handling, characterization, and use in chemical

reactions.
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Property Value

Appearance Colorless to light yellow liquid[1][2]

Boiling Point 171 - 173 °C[2]

Density 1.01 g/cm³[2]

Flash Point 61.1 °C[4]

Refractive Index 1.495[4]

Vapor Pressure 1.151 mmHg at 25°C[4]

Solubility Slightly soluble in water.[2]

Spectroscopic Data Summary

Spectroscopy Data

Mass Spectrometry (Predicted)
[M+H]⁺: 124.07569 m/z, [M+Na]⁺: 146.05763

m/z, [M-H]⁻: 122.06113 m/z[5]

¹H NMR

Spectral data for the precursor, 2-hydroxy-5-

methylpyridine, is available and shows

characteristic aromatic and methyl proton

signals.[6]

¹³C NMR
No direct experimental data found in the search

results.

Infrared (IR)
No direct experimental data found in the search

results.

Synthesis of 2-Methoxy-5-methylpyridine
The synthesis of 2-Methoxy-5-methylpyridine can be achieved through various routes. A

common and effective method involves the methylation of 2-hydroxy-5-methylpyridine. The

precursor, 2-hydroxy-5-methylpyridine, can be synthesized from 2-amino-5-methylpyridine.
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Experimental Protocol: Synthesis of 2-Hydroxy-5-
methylpyridine
This protocol is adapted from a procedure for the synthesis of 2-hydroxy-5-methylpyridine.

Materials:

2-amino-5-methylpyridine

Concentrated sulfuric acid (H₂SO₄)

Sodium nitrite (NaNO₂)

Water (H₂O)

50% w/w aqueous sodium hydroxide (NaOH)

Ethyl acetate (EtOAc)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

In a 500-mL two-necked, round-bottomed flask equipped with an internal thermometer and a

magnetic stirrer, add 150 mL of water and 40 g of concentrated sulfuric acid.

Cool the aqueous solution to below 0°C using an acetone/ice bath.

Add 18.2 g (168 mmol) of 2-amino-5-methylpyridine to the cooled solution.[7]

Prepare a solution of 15.4 g (223 mmol) of sodium nitrite in 30 mL of water.

Add the sodium nitrite solution dropwise to the reaction mixture, maintaining the temperature

between 0-5°C.[7]

After the addition is complete, stir the mixture at 0°C for 45 minutes.

Heat the reaction mixture to 95°C for 15 minutes.[7]
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Cool the mixture to room temperature and adjust the pH to 6.5-7.0 using a 50% w/w

aqueous sodium hydroxide solution.[7]

Heat the solution to 60°C and extract with ethyl acetate (4 x 100 mL).[7]

Combine the organic fractions, dry over anhydrous sodium sulfate, filter, and concentrate on

a rotary evaporator to yield a pale-yellow solid.

Purify the crude product by recrystallization from hot/cold ethyl acetate to obtain 2-hydroxy-

5-methylpyridine as white crystalline needles.[7]

Conceptual Protocol: Synthesis of 2-Methoxy-5-
methylpyridine
While a detailed experimental protocol for the direct methylation of 2-hydroxy-5-methylpyridine

was not explicitly found, a general procedure can be conceptualized based on standard organic

chemistry practices. This would typically involve the deprotonation of the hydroxyl group

followed by reaction with a methylating agent.

Conceptual Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

http://orgsyn.org/demo.aspx?prep=V78P0051
http://orgsyn.org/demo.aspx?prep=V78P0051
http://orgsyn.org/demo.aspx?prep=V78P0051
https://www.benchchem.com/product/b082227?utm_src=pdf-body
https://www.benchchem.com/product/b082227?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conceptual Workflow for 2-Methoxy-5-methylpyridine Synthesis

Precursor Synthesis

Methylation Reaction

Workup and Purification

2-Amino-5-methylpyridine

Diazotization
(NaNO2, H2SO4, 0-5°C)

Hydrolysis
(Heat to 95°C)

2-Hydroxy-5-methylpyridine

Deprotonation
(e.g., NaH in THF)

Methylation
(e.g., CH3I or (CH3)2SO4)

2-Methoxy-5-methylpyridine

Aqueous Workup

Extraction

Purification
(e.g., Distillation or Chromatography)

Final Product

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 2-Methoxy-5-methylpyridine.
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Applications in Research and Development
2-Methoxy-5-methylpyridine is a valuable intermediate in several key industrial sectors:

Pharmaceutical Development: It serves as a building block for the synthesis of various

pharmaceutical agents. Its structure is often incorporated into molecules designed to interact

with specific biological pathways.[1]

Agrochemicals: This compound is utilized in the formulation of modern pesticides and

herbicides. Its inclusion in the molecular structure of active ingredients can enhance their

efficacy and selectivity.[2]

Flavor and Fragrance: The aromatic properties of 2-Methoxy-5-methylpyridine make it a

useful component in the creation of unique flavor and fragrance profiles for a variety of

consumer products.[1]

Material Science: It finds application in the development of advanced materials, contributing

to the creation of polymers and coatings with improved performance characteristics.[1]

Safety and Handling
2-Methoxy-5-methylpyridine is a combustible liquid and is harmful if swallowed. It causes skin

and serious eye irritation and may cause respiratory irritation.[3] Appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn

when handling this chemical. It should be stored in a cool, well-ventilated area away from

sources of ignition.[1] For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion
2-Methoxy-5-methylpyridine is a significant chemical intermediate with diverse applications.

This guide has provided a consolidated resource for researchers and professionals, covering

its chemical identity, physicochemical properties, synthetic methodologies, and applications.

The provided data and protocols are intended to facilitate its effective use in research and

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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